2,2-Difluoro-8-azaspiro[4.5]decane

• Molecular Formula: C9H15F2N
• Molecular Weight: 175.22 g/mol
• IUPAC Name: 3,3-difluoro-8-azaspiro[4.5]decane
• InChI: InChI=1S/C9H15F2N/c10-9(11)2-1-8(7-9)3-5-12-6-4-8/h12H,1-7H2
• InChI Key: HLCNBSYWXRTARZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC12CCNCC2)(F)F

Description

2,2-Difluoro-8-azaspiro[4.5]decane is a chemical compound with the molecular formula C₉H₁₅F₂N and a molecular weight of 175.22 g/mol . This compound is part of the spirocyclic amine family, characterized by a unique spiro structure where two rings are connected through a single atom. The presence of fluorine atoms in the structure enhances its chemical stability and reactivity, making it a valuable compound in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2-Difluoro-8-azaspiro[4.5]decane can be achieved through several methods. One efficient method involves the copper-catalyzed difluoroalkylation of N-benzylacrylamides with ethyl bromodifluoroacetate. This reaction undergoes a tandem radical addition and dearomatizing cyclization process . Another method involves the use of tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane as starting materials .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the compound’s synthesis typically involves standard organic synthesis techniques, including the use of catalysts and controlled reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 2,2-Difluoro-8-azaspiro[4.5]decane undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atoms in the compound can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, altering its oxidation state and forming different products.

Common Reagents and Conditions: Common reagents used in reactions involving this compound include ethyl bromodifluoroacetate, copper catalysts, and various solvents. Reaction conditions often involve controlled temperatures and pressures to optimize the reaction yield .

Major Products Formed: The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, difluoroalkylated derivatives are common products in reactions involving difluoroalkylation .

Scientific Research Applications

2,2-Difluoro-8-azaspiro[4.5]decane has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It serves as a precursor for the synthesis of biologically active compounds, which can be used in drug discovery and development.

Medicine: The compound’s derivatives have potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 2,2-Difluoro-8-azaspiro[4.5]decane involves its interaction with specific molecular targets and pathways. The compound’s fluorine atoms enhance its binding affinity to certain receptors and enzymes, influencing their activity. For example, derivatives of this compound have been shown to possess high affinity for σ1 receptors, which are involved in various cellular processes .

Comparison with Similar Compounds

8,8-Difluoro-2-azaspiro[4.5]decane: This compound shares a similar spirocyclic structure but differs in the position of the fluorine atoms.

1,4-Dioxa-8-azaspiro[4.5]decane: This compound contains additional oxygen atoms in its structure, which can influence its chemical properties and reactivity.

Uniqueness: 2,2-Difluoro-8-azaspiro[4.5]decane is unique due to its specific spirocyclic structure and the presence of fluorine atoms at the 2,2-positions. This configuration enhances its chemical stability and reactivity, making it a valuable compound in various research applications.